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Compound of Interest

Compound Name: 2-(4-tert-Butylphenoxy)ethanol

CAS No.: 713-46-2

Cat. No.: B1606921

Get Quote

Introduction
In the landscape of modern organic synthesis, the strategic selection of building blocks is

paramount to the efficient construction of complex molecular architectures. 2-(4-tert-
Butylphenoxy)ethanol emerges as a versatile and economically significant scaffold, offering a

unique combination of a sterically hindered hydrophobic moiety and a reactive primary alcohol.

This bifunctionality allows for its incorporation into a diverse array of target molecules, ranging

from agrochemicals to polymers and potential pharmaceutical intermediates. The presence of

the tert-butyl group provides steric shielding and enhances solubility in organic media, while the

terminal hydroxyl group serves as a prime handle for a variety of chemical transformations.

This document provides an in-depth guide to the synthetic applications of 2-(4-tert-
Butylphenoxy)ethanol, complete with detailed protocols, mechanistic insights, and a

discussion of the rationale behind experimental design.

Physicochemical Properties and Safety Information
A thorough understanding of the reagent's properties is critical for its safe and effective use in

the laboratory.
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Property Value Reference

Molecular Formula C₁₂H₁₈O₂ [1]

Molecular Weight 194.27 g/mol [1]

Appearance
Off-White to Pale Yellow Waxy

Solid
[2]

Melting Point 32-35 °C [2]

Boiling Point 141-143 °C at 15 mmHg [2]

Solubility
Insoluble in water; Soluble in

common organic solvents.
[2]

Safety Profile:

2-(4-tert-Butylphenoxy)ethanol is classified as harmful if swallowed and causes serious eye

irritation.[3] Appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, should be worn at all times. All manipulations should be performed in a well-

ventilated fume hood.

Core Synthetic Applications & Protocols
The primary alcohol of 2-(4-tert-Butylphenoxy)ethanol is the main site of reactivity, allowing

for straightforward derivatization through etherification and esterification reactions.

Application 1: Williamson Ether Synthesis for the
Preparation of Functionalized Ethers
The Williamson ether synthesis is a robust and widely employed method for the formation of

ethers.[4] In the context of 2-(4-tert-Butylphenoxy)ethanol, this reaction allows for the

introduction of a variety of alkyl, aryl, or functionalized groups at the terminal oxygen,

significantly expanding its utility as a building block.

Protocol 1: Synthesis of 1-(2-Ethoxyethoxy)-4-(tert-butyl)benzene
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This protocol details the ethylation of the terminal hydroxyl group, a common transformation to

modify the polarity and hydrogen-bonding capacity of the molecule.

Materials:

2-(4-tert-Butylphenoxy)ethanol

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous Tetrahydrofuran (THF)

Ethyl iodide (CH₃CH₂I)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, dropping funnel, reflux condenser, nitrogen inlet.

Procedure:

Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 2-(4-
tert-Butylphenoxy)ethanol (1.0 eq). Dissolve the alcohol in anhydrous THF (approximately

0.2 M concentration).

Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.2 eq)

portion-wise. The reaction mixture will evolve hydrogen gas. Allow the mixture to stir at 0 °C

for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to

ensure complete formation of the alkoxide.

Alkylation: Cool the reaction mixture back to 0 °C. Add ethyl iodide (1.5 eq) dropwise via a

dropping funnel. After the addition is complete, allow the reaction to warm to room

temperature and then heat to reflux for 4-6 hours. Monitor the reaction progress by Thin

Layer Chromatography (TLC).
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Work-up: Upon completion, cool the reaction to 0 °C and cautiously quench by the slow

addition of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel

and dilute with diethyl ether.

Extraction and Purification: Wash the organic layer sequentially with water and brine. Dry the

organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The

crude product can be purified by flash column chromatography on silica gel.

Causality and Experimental Rationale:

Choice of Base: Sodium hydride is a strong, non-nucleophilic base that irreversibly

deprotonates the alcohol to form the sodium alkoxide, driving the reaction forward.[4]

Solvent Selection: Anhydrous THF is an ideal solvent as it is aprotic and can solvate the

resulting alkoxide.

Reaction Conditions: The SN2 reaction between the alkoxide and ethyl iodide is facilitated by

heating, which increases the reaction rate.[4]

Mechanism of Williamson Ether Synthesis:
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Step 1: Deprotonation

Step 2: SN2 Attack

2-(4-tert-Butylphenoxy)ethanol
Sodium 2-(4-tert-butylphenoxy)ethoxide+

NaH

H₂ (gas)+

Sodium 2-(4-tert-butylphenoxy)ethoxide

1-(2-Ethoxyethoxy)-4-(tert-butyl)benzene+

Ethyl Iodide

NaI+

Click to download full resolution via product page

Figure 1: General mechanism of the Williamson ether synthesis.

Application 2: Esterification for the Synthesis of Novel
Esters
Esterification of the primary alcohol in 2-(4-tert-Butylphenoxy)ethanol can be achieved

through various methods, with the Steglich esterification being a mild and efficient choice for

coupling with carboxylic acids.[5] This transformation is valuable for producing derivatives with

potential applications as plasticizers, fragrances, or in the synthesis of more complex active

pharmaceutical ingredients.

Protocol 2: Synthesis of 2-(4-tert-Butylphenoxy)ethyl Benzoate via Steglich Esterification

This protocol outlines the coupling of 2-(4-tert-Butylphenoxy)ethanol with benzoic acid.

Materials:
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2-(4-tert-Butylphenoxy)ethanol

Benzoic acid

N,N'-Dicyclohexylcarbodiimide (DCC)

4-(Dimethylamino)pyridine (DMAP)

Anhydrous Dichloromethane (DCM)

0.5 N Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer.

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-(4-tert-Butylphenoxy)ethanol (1.0 eq),

benzoic acid (1.1 eq), and a catalytic amount of DMAP (0.1 eq) in anhydrous DCM.

Coupling: Cool the solution to 0 °C in an ice bath. Add DCC (1.2 eq) in one portion. A white

precipitate of dicyclohexylurea (DCU) will begin to form.

Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12-18

hours. Monitor the reaction by TLC.

Work-up: Filter off the precipitated DCU. Transfer the filtrate to a separatory funnel.

Extraction and Purification: Wash the organic layer sequentially with 0.5 N HCl, saturated

NaHCO₃ solution, and brine. Dry the organic phase over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure. The crude product can be purified by flash column

chromatography.
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Causality and Experimental Rationale:

Coupling Reagents: DCC activates the carboxylic acid to form a highly reactive O-

acylisourea intermediate, which is then readily attacked by the alcohol.[5]

Catalyst: DMAP acts as an acyl transfer catalyst, accelerating the reaction by forming a more

reactive N-acylpyridinium intermediate.

Solvent and Temperature: Anhydrous DCM is a suitable aprotic solvent. The reaction is

initiated at 0 °C to control the initial exothermic reaction and then warmed to room

temperature for completion.

Experimental Workflow:
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1. Dissolve Reactants
(Alcohol, Acid, DMAP) in DCM

2. Cool to 0 °C

3. Add DCC

4. Stir at Room Temperature
(12-18 h)

5. Filter off DCU

6. Aqueous Work-up
(HCl, NaHCO₃, Brine)

7. Dry and Concentrate

8. Column Chromatography

Pure Ester Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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